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Compound of Interest

Compound Name: Aklavin

Cat. No.: B1666740 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Aklavin is not readily available. The

information provided herein is based on safety data for structurally similar compounds, such as

Acriflavine and Aclarubicin, and general best practices for handling potent powder compounds.

It is imperative to treat Aklavin as a hazardous substance and to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Aklavin powder. The following question-and-

answer format addresses common safety and troubleshooting concerns to ensure proper

handling and experimental execution.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Aklavin powder?

A1: Based on data from similar anthracycline compounds, Aklavin powder should be

considered hazardous. The primary concerns are:

Acute Oral Toxicity: Ingestion may be harmful.

Serious Eye Damage/Irritation: Direct contact can cause significant eye injury.

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Respiratory Irritation: Inhalation of the powder can irritate the respiratory tract.
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Q2: What personal protective equipment (PPE) is mandatory when handling Aklavin powder?

A2: A comprehensive PPE strategy is crucial to minimize exposure. The following should be

worn at all times when handling Aklavin powder:

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is essential to

prevent inhalation of the fine powder.

Eye Protection: Chemical safety goggles are required to protect against airborne particles

and potential splashes.

Hand Protection: Two pairs of nitrile gloves are recommended. Change gloves immediately if

they become contaminated.

Body Protection: A disposable lab coat or gown should be worn to prevent skin contact.

Foot Protection: Closed-toe shoes are mandatory in the laboratory.

Q3: What are the proper storage conditions for Aklavin powder?

A3: Aklavin powder should be stored in a tightly sealed container at 2-8°C in a refrigerator,

protected from air and light.[1]

Q4: How should I dispose of Aklavin powder and contaminated waste?

A4: All Aklavin waste, including empty containers, contaminated PPE, and experimental

materials, must be disposed of as hazardous chemical waste. Follow your institution's specific

hazardous waste disposal procedures. Do not dispose of Aklavin powder down the drain or in

the regular trash.

Troubleshooting Guide
Problem: I've accidentally spilled a small amount of Aklavin powder on the lab bench.

Solution:

Alert Colleagues and Secure the Area: Immediately inform others in the vicinity and restrict

access to the spill area.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.pharmaffiliates.com/en/60504-57-6-aklavine-pa4027550.html
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/product/b1666740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don Appropriate PPE: If not already wearing it, put on the full PPE described in the FAQs.

Gently Cover the Spill: Use absorbent pads or paper towels to gently cover the powder

without creating dust.

Wet the Material: Carefully dampen the absorbent material with water to prevent the powder

from becoming airborne.

Clean the Area: Using forceps, carefully pick up the wetted absorbent material and place it in

a designated hazardous waste container. Clean the spill area with a detergent solution,

followed by a rinse with water.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous

chemical waste.

Problem: I think I may have inhaled some Aklavin powder.

Solution:

Move to Fresh Air: Immediately move to an area with fresh air.

Seek Medical Attention: Contact your institution's occupational health services or seek

immediate medical attention.

Report the Incident: Inform your supervisor and your institution's EHS department about the

potential exposure.

Problem: The Aklavin powder appears discolored or clumpy.

Solution:

Do not use the powder if its appearance is inconsistent with the manufacturer's description.

This could indicate degradation or contamination. Contact the supplier for guidance and do not

proceed with your experiment until the issue is resolved.

Quantitative Data
The following table summarizes available physicochemical data for Aklavin.
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Property Value Source

CAS Number 60504-57-6 [1]

Molecular Formula C₃₀H₃₅NO₁₀

Molecular Weight 569.6 g/mol [1]

Appearance Powder [2]

Purity ≥98% [2]

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO
[2]

Storage Temperature 2-8°C [1]

Storage Conditions Protect from air and light [2]

Experimental Protocols
Experimental Protocol 1: DNA Intercalation Assay
(Viscometry)
This protocol is adapted from general procedures for assessing DNA intercalation by small

molecules.

Objective: To determine if Aklavin intercalates into DNA by measuring changes in the viscosity

of a DNA solution.

Materials:

Aklavin powder

Calf thymus DNA

Appropriate buffer (e.g., Tris-HCl buffer with NaCl and EDTA)

Viscometer (e.g., Cannon-Manning semi-micro viscometer)

Water bath maintained at a constant temperature (e.g., 25°C)
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Sonicator

Methodology:

Prepare a Stock Solution of Aklavin: Accurately weigh the Aklavin powder and dissolve it in

a suitable solvent (e.g., DMSO) to create a concentrated stock solution.

Prepare a DNA Solution: Dissolve calf thymus DNA in the buffer to a known concentration.

Sonicate DNA: To obtain DNA fragments of a suitable length for viscosity measurements,

sonicate the DNA solution on ice.

Measure Initial Viscosity: Equilibrate the viscometer in the water bath. Measure the flow time

of the DNA solution in the buffer alone. Repeat for consistency.

Add Aklavin and Measure Viscosity: Add a small aliquot of the Aklavin stock solution to the

DNA solution to achieve the desired final concentration. Mix thoroughly and allow it to

incubate.

Measure Final Viscosity: Measure the flow time of the DNA-Aklavin solution. Repeat for

consistency.

Calculate Relative Viscosity: Calculate the relative viscosity of the DNA solution with and

without Aklavin. An increase in relative viscosity is indicative of DNA lengthening due to

intercalation.

Experimental Protocol 2: Topoisomerase II Inhibition
Assay (DNA Decatenation)
This protocol is based on standard assays for measuring the inhibition of topoisomerase II.

Objective: To assess the ability of Aklavin to inhibit the decatenating activity of human

topoisomerase IIα.

Materials:

Aklavin powder
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Human topoisomerase IIα enzyme

Kinetoplast DNA (kDNA)

Reaction buffer (containing ATP, MgCl₂, KCl, and a buffering agent like Tris-HCl)

Stop solution/loading dye (containing SDS and a tracking dye)

Agarose gel

Electrophoresis buffer (e.g., TBE)

DNA staining agent (e.g., ethidium bromide)

Methodology:

Prepare Aklavin Dilutions: From the stock solution, prepare a series of dilutions of Aklavin
in the reaction buffer.

Set Up Reactions: In microcentrifuge tubes, combine the reaction buffer, kDNA, and either a

dilution of Aklavin or a vehicle control (e.g., DMSO).

Initiate the Reaction: Add human topoisomerase IIα to each tube to start the reaction.

Incubate: Incubate the reactions at 37°C for a specified time (e.g., 30 minutes).

Stop the Reaction: Terminate the reactions by adding the stop solution/loading dye.

Agarose Gel Electrophoresis: Load the samples onto an agarose gel and perform

electrophoresis to separate the catenated and decatenated DNA.

Visualize Results: Stain the gel with a DNA staining agent and visualize the DNA bands

under UV light. Inhibition of topoisomerase II is indicated by a decrease in the amount of

decatenated DNA (monomeric circles) and an increase in the amount of catenated DNA

(remaining at the origin) in the presence of Aklavin.

Visualizations
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Caption: Experimental workflow for assessing Aklavin's bioactivity.
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Caption: Proposed mechanism of action for Aklavin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aklavin Powder: A Technical Guide to Safe Handling
and Experimentation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666740#best-practices-for-handling-aklavin-
powder-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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